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Compound of Interest

Compound Name:
5-[(4-Chlorophenoxy)methyl]furan-

2-carbaldehyde

CAS No.: 438219-08-0

Cat. No.: B454934

Get Quote

Topic: 5-[(4-Chlorophenoxy)methyl]furan-2-carbaldehyde Proper Disposal Procedures

Executive Summary: The Dual-Hazard Challenge
As a Senior Application Scientist, I often see researchers misclassify furan derivatives. 5-[(4-
Chlorophenoxy)methyl]furan-2-carbaldehyde presents a specific "dual-hazard" profile that

dictates its disposal pathway:

The Furan-Aldehyde Moiety: Chemically reactive and prone to oxidation. While not a classic

peroxide former like tetrahydrofuran (THF), furan aldehydes can degrade and polymerize,

necessitating stability checks before disposal.[1]

The Chlorophenoxy Group: This is the critical logistical flag. The presence of the chlorine

atom classifies this strictly as Halogenated Organic Waste.

Critical Warning: Under no circumstances should this compound be mixed with non-

halogenated solvents (e.g., acetone, methanol) or disposed of down the drain.[1] Improper

incineration of chlorinated aromatics at standard temperatures can catalyze the formation of
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polychlorinated dibenzodioxins (PCDDs) and furans (PCDFs), which are persistent

environmental toxins.

Chemical Profile & Waste Classification
Before handling, verify the material against the following profile to ensure you are working with

the correct substrate.

Property Data / Classification Operational Implication

CAS Number
Not widely listed (Research

Intermediate)

Treat as "Novel/Unlisted

Hazardous Substance."[1][2]

Molecular Formula C₁₂H₉ClO₃
Halogenated Load: ~15%

Chlorine by mass.[1][2]

Molecular Weight 236.65 g/mol N/A

Physical State Solid (typically off-white/yellow)
requires dissolution or solid

waste protocols.[1][2]

Reactivity Aldehyde group (C=O)

Incompatible with strong

oxidizers and strong bases.[1]

[2][3]

RCRA Status Characteristic Waste
Likely D001 (Ignitable) if in

solvent; otherwise Toxic.[1][2]

Disposal Stream Halogenated Organic
Mandatory: High-temperature

incineration (>1100°C).[1][2]

Decision Logic: Waste Stream Segregation
The following decision tree illustrates the logic required to prevent cross-contamination of

waste streams.
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Waste Generation:
5-[(4-Chlorophenoxy)methyl]furan-2-carbaldehyde

Physical State Check

Solid / Pure Substance In Solution / Mother Liquor

Stream A:
Solid Hazardous Waste

(Tag: Toxic/Irritant)

Pack in HDPE/Glass

CRITICAL CHECK:
Is the solvent Halogenated?

Stream B:
Halogenated Solvent Waste

(DCM, Chloroform, etc.)

Yes (e.g., DCM)

Stream C:
Non-Halogenated Solvent Waste

(Acetone, EtOAc)

No (e.g., Acetone)

STOP: Do Not Mix.
Segregate as Halogenated.

Contamination Risk

Re-route to Halogenated

Click to download full resolution via product page

Figure 1: Waste Stream Decision Matrix. Note that even if dissolved in a non-halogenated

solvent, the presence of the solute (the chlorophenoxy compound) technically renders the
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entire mixture "Halogenated Waste" depending on concentration thresholds, but best practice

is to default to the Halogenated stream to prevent downstream incineration issues.[1]

Step-by-Step Disposal Protocol
This protocol ensures compliance with EPA RCRA guidelines and minimizes personnel

exposure.

Phase 1: Preparation & PPE
Engineering Controls: Perform all waste transfer operations inside a certified chemical fume

hood.

PPE: Nitrile gloves (double-gloving recommended for halogenated aromatics), safety

goggles, and a standard lab coat.[1][2]

Vessel: Select a chemically compatible container.[4][5][6] High-Density Polyethylene (HDPE)

or amber glass is preferred. Avoid metal containers if the aldehyde has degraded to

carboxylic acid (check pH).

Phase 2: Bulking & labeling
Segregation: Ensure the receiving waste container is designated strictly for Halogenated

Organics.

Why? Non-halogenated waste is often used for fuel blending (energy recovery).[4]

Halogenated waste suppresses combustion and creates toxic byproducts, so it must be

sent to specialized incinerators with scrubbers.

Transfer:

Solids: Place the solid substance in a wide-mouth jar. If the original container is empty,

triple-rinse it with a compatible solvent (e.g., dichloromethane) and add the rinsate to the

liquid halogenated waste stream.[1]

Liquids: Pour slowly into the waste carboy using a funnel. Do not fill beyond 90% capacity

to allow for thermal expansion.
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Labeling: Affix a hazardous waste tag immediately.

Constituents: List "5-[(4-Chlorophenoxy)methyl]furan-2-carbaldehyde" explicitly. Do not

use abbreviations.

Hazard Checkboxes: Mark "Toxic" and "Irritant."

Phase 3: Storage & Pickup
Secondary Containment: Store the waste container in a tray to catch potential leaks.

Time Limit: Adhere to your facility's "Satellite Accumulation Area" rules (typically <3 days

once full, or <90 days total).

Emergency Response: Spills
In the event of a spill, rapid containment is necessary to prevent the material from entering

drains.

1. Alert & Evacuate
(Assess Vapors)

2. Don PPE
(Gloves, Goggles, Resp)

3. Containment
(Vermiculite/Absorbent)

4. Collection
(Scoop to Bag)

5. Decontamination
(Soap & Water - NO BLEACH)

Click to download full resolution via product page

Figure 2: Spill Response Workflow.[1][2][7] Note on Step 5: Do not use bleach (hypochlorite) for

decontamination, as it may react with the aldehyde or furan ring.[1]

Specific Spill Tactics:

Absorbent: Use vermiculite, sand, or a commercial organic spill kit.[1]

Decontamination: Wash the area with a detergent solution. The aldehyde functionality makes

it somewhat reactive; avoid strong oxidizers during cleanup.

Regulatory & Compliance Framework
Adherence to these regulations is mandatory for legal disposal.
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EPA RCRA (USA): This compound falls under 40 CFR 261.31 (Listed Wastes) if it was used

as a solvent (unlikely here) or 261.24 (Characteristic Waste). Due to the halogen content, it

must be treated to meet Land Disposal Restrictions (LDR).

Incineration Standard: The presence of the chlorophenoxy group requires incineration at

temperatures >1000°C (often 1200°C) with a residence time of at least 2 seconds to ensure

complete destruction of the aromatic ring and prevention of dioxin re-synthesis [1].
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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